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Compound Name: 4-Bromo-3,5-dimethylaniline

Cat. No.: B1281281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility of 4-bromo-
3,5-dimethylaniline, a key intermediate in various synthetic processes. Recognizing the

limited availability of quantitative solubility data in public literature, this document consolidates

known physicochemical properties and presents a detailed experimental protocol for the

accurate determination of its solubility in organic solvents. This guide is intended to equip

researchers and professionals in drug development and chemical synthesis with the necessary

information to effectively utilize 4-bromo-3,5-dimethylaniline in their work.

Introduction
4-Bromo-3,5-dimethylaniline is an aromatic amine that serves as a versatile building block in

organic synthesis, particularly in the production of dyes, pigments, and pharmaceuticals.[1] Its

molecular structure, featuring a bromine atom and two methyl groups on the aniline ring,

influences its physicochemical properties, including its solubility in various organic solvents. A

thorough understanding of its solubility is critical for optimizing reaction conditions, purification

processes, and formulation development.

This document summarizes the available data on the physical and chemical properties of 4-
Bromo-3,5-dimethylaniline and provides a robust experimental protocol for determining its

solubility.
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Physicochemical Properties
A summary of the key physicochemical properties of 4-Bromo-3,5-dimethylaniline is

presented in Table 1. These properties are essential for understanding its solubility behavior.

Property Value Reference

Molecular Formula C₈H₁₀BrN [1][2]

Molecular Weight 200.08 g/mol [1][2]

Appearance Off-White to Brown Solid [1]

Melting Point 73-74°C [1][3]

Boiling Point 261°C [1]

CAS Number 59557-90-3 [1][2]

Solubility Data
Quantitative solubility data for 4-bromo-3,5-dimethylaniline in a wide range of organic

solvents is not extensively reported in publicly accessible literature. However, some sources

describe it as being partially soluble in organic solvents.[4] Given the scarcity of specific data,

experimental determination is necessary for specific applications. The following sections

provide a detailed protocol for this purpose.

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The following protocol describes the gravimetric method for determining the solubility of 4-
bromo-3,5-dimethylaniline in an organic solvent of interest. This method is reliable and

straightforward for generating accurate solubility data.

4.1. Materials and Equipment

4-Bromo-3,5-dimethylaniline (analytical grade)

Selected organic solvents (HPLC grade)
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Analytical balance (± 0.1 mg accuracy)

Thermostatic shaker or incubator

Centrifuge

Vials with screw caps (e.g., 20 mL)

Volumetric flasks and pipettes

Drying oven

4.2. Experimental Workflow

The workflow for the gravimetric determination of solubility is depicted in the following diagram.
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Caption: Experimental workflow for gravimetric solubility determination.

4.3. Procedure

Sample Preparation: Add an excess amount of 4-bromo-3,5-dimethylaniline to a pre-

weighed vial. The presence of excess solid is crucial to ensure that the solution becomes

saturated.

Solvent Addition: Accurately pipette a known volume (e.g., 5.0 mL) of the desired organic

solvent into the vial.

Equilibration: Securely cap the vial and place it in a thermostatic shaker set to the desired

temperature (e.g., 25°C or 37°C). Allow the mixture to equilibrate for a sufficient period,
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typically 24 to 72 hours, to ensure saturation is reached. The agitation ensures continuous

mixing.

Phase Separation: After equilibration, remove the vial and let it stand at the same

temperature to allow the excess solid to settle. For finer suspensions, centrifuge the vial to

achieve a clear separation of the solid and liquid phases.

Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a

pre-heated pipette to avoid precipitation upon cooling. Transfer the supernatant to a pre-

weighed vial.

Solvent Evaporation: Evaporate the solvent from the vial containing the supernatant. This

can be done in a drying oven at a temperature below the boiling point of the solvent and the

melting point of the solute.

Mass Determination: Once the solvent has completely evaporated, weigh the vial containing

the solid residue.

Calculation: Calculate the solubility using the following formula:

Solubility (g/L) = (Mass of residue (g)) / (Volume of supernatant withdrawn (L))

Factors Influencing Solubility
The solubility of 4-bromo-3,5-dimethylaniline in organic solvents is governed by several

factors, primarily the principle of "like dissolves like." The interplay between the solute and

solvent properties determines the extent of dissolution.
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Caption: Key factors influencing the solubility of 4-bromo-3,5-dimethylaniline.

Solute-Solvent Interactions: The presence of the polar amino group allows for hydrogen

bonding and dipole-dipole interactions with polar solvents. The non-polar aromatic ring and

methyl groups favor interactions with non-polar solvents through van der Waals forces.

Temperature: Generally, the solubility of a solid in a liquid solvent increases with

temperature.

Solvent Polarity: A systematic study using solvents of varying polarities (e.g., heptane,

toluene, dichloromethane, acetone, ethanol, methanol) would provide a comprehensive

solubility profile.

Conclusion
While quantitative solubility data for 4-bromo-3,5-dimethylaniline is not readily available, this

guide provides the necessary framework for its experimental determination. By following the

detailed gravimetric protocol, researchers can generate reliable data essential for the effective

use of this important chemical intermediate in their research and development activities.

Understanding the fundamental physicochemical properties and the factors influencing

solubility will further aid in optimizing its application in organic synthesis and pharmaceutical

sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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